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Compound of Interest

Compound Name: l-Gatifloxacin-d4

Cat. No.: B12370853 Get Quote

L-Gatifloxacin-d4: A Technical Guide for
Researchers
An In-depth Whitepaper on the Commercial Availability, and Technical Application of L-
Gatifloxacin-d4 for Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the commercial availability of L-
Gatifloxacin-d4, a deuterated isotopologue of the fluoroquinolone antibiotic Gatifloxacin. This

guide is intended for research scientists and professionals in drug development who utilize

stable isotope-labeled compounds as internal standards in quantitative bioanalytical studies.

Commercial Suppliers and Availability
L-Gatifloxacin-d4 is available from several commercial suppliers specializing in reference

standards and isotopically labeled compounds. The availability of the compound can vary, with

some suppliers offering it from stock while others provide it on a custom synthesis basis. It is

primarily intended for research use only and not for diagnostic or therapeutic purposes.[1] The

table below summarizes the key information from prominent suppliers.
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Supplier Product Name CAS Number Availability Notes

Santa Cruz

Biotechnology
Gatifloxacin-d4 1190043-25-4 Inquire

For Research

Use Only.[1]

Simson Pharma

Limited
Gatifloxacin-D4 1190043-25-4

Custom

Synthesis

Accompanied by

a Certificate of

Analysis.[2]

MedChemExpres

s
Gatifloxacin-d4 1190043-25-4 Inquire

Available as a

solid.[3]

LGC Standards Gatifloxacin-d4 1190043-25-4 Inquire

Purity reported

as >95% by

HPLC.[2]

BOC Sciences Gatifloxacin-[d4] 1190043-25-4 Inquire

Isotope labelled

compound of

Gatifloxacin.

Nanjing Shizhou

Biology

Technology

Co.,Ltd

Gatifloxacin-d4

HCl
Not Specified Inquire

Available in 1mg,

5mg packages

with 95% purity.

Shanghai

Saikerui

Biotechnology

Co. , Ltd.

Gatifloxacin-d4

HCl
Not Specified Inquire

Available in 1mg,

5mg, 10mg

packages with

98+% purity.

Technical Data
L-Gatifloxacin-d4 is a stable isotope-labeled version of Gatifloxacin, with four deuterium atoms

incorporated into the 3-methylpiperazinyl moiety. This labeling makes it an ideal internal

standard for quantitative analysis of Gatifloxacin by mass spectrometry, as it is chemically

identical to the analyte but has a distinct mass.
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Parameter Value Source

Molecular Formula C₁₉H₁₈D₄FN₃O₄

Molecular Weight 379.42 g/mol

CAS Number 1190043-25-4

Chemical Purity >95% (HPLC)

Isotopic Purity
>95% (Typically stated on

Certificate of Analysis)

Appearance White to off-white solid

Storage -20°C

Note: Detailed information regarding purity, isotopic enrichment, and lot-specific data is

provided in the Certificate of Analysis (CoA) from the supplier.

Experimental Protocols
While specific experimental protocols for L-Gatifloxacin-d4 are not widely published, its

primary application is as an internal standard in bioanalytical methods, such as Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS), for the quantification of

Gatifloxacin in biological matrices. The following is a representative protocol synthesized from

established methods for fluoroquinolone analysis.

Objective: To determine the concentration of Gatifloxacin in human plasma using LC-MS/MS

with L-Gatifloxacin-d4 as an internal standard.

1. Preparation of Stock and Working Solutions:

Gatifloxacin Stock Solution (1 mg/mL): Accurately weigh and dissolve Gatifloxacin in a

suitable solvent (e.g., methanol).

L-Gatifloxacin-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve L-Gatifloxacin-d4 in the same solvent.
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Working Solutions: Prepare serial dilutions of the Gatifloxacin stock solution to create

calibration standards. Prepare a working solution of the IS at a fixed concentration.

2. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample, add 20 µL of the IS working solution.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

Flow Rate: 0.3 mL/min.

Tandem Mass Spectrometry (MS/MS):

Ionization: Positive ion electrospray ionization (ESI+).

Detection: Multiple Reaction Monitoring (MRM).

MRM Transitions: Monitor the precursor to product ion transitions for both Gatifloxacin and

L-Gatifloxacin-d4.

4. Quantification:

Construct a calibration curve by plotting the peak area ratio of Gatifloxacin to the IS against

the concentration of the calibration standards.
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Determine the concentration of Gatifloxacin in the plasma samples from the calibration

curve.

Visualizations
Procurement and Utilization Workflow
The following diagram illustrates the typical workflow for acquiring and utilizing L-Gatifloxacin-
d4 in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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